Cas no 29554-26-5 (N-Caffeoylputrescine,(E)-)

N-Caffeoylputrescine,(E)- structure
N-Caffeoylputrescine,(E)- structure
Product Name:N-Caffeoylputrescine,(E)-
CAS No:29554-26-5
MF:C13H18N2O3
MW:250.293623447418
CID:272095
PubChem ID:5280559
Update Time:2025-04-19

N-Caffeoylputrescine,(E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide,N-(4-aminobutyl)-3-(3,4-dihydroxyphenyl)-
    • N-Caffeoylputrescine, (E)-
    • (E)-N-Caffeoylputrescine
    • N-(4-aminobutyl)-3-(3,4-dihydroxyphenyl)prop-2-enamide
    • Caffeoylputrescin
    • caffeoylputrescine
    • N-(4-Aminobutyl)-3-(3,4-dihydroxyphenyl)-2-propenamide
    • Caffeoyl putrescin (isomer of 390)
    • N-Caffeoylputrescine,(E)-
    • ZE5I4Z92IW
    • CHEBI:17417
    • CS-0032361
    • (2E)-N-(4-aminobutyl)-3-(3,4-dihydroxyphenyl)acrylamide
    • UNII-ZE5I4Z92IW
    • KTZNZCYTXQYEHT-GQCTYLIASA-N
    • MS-23542
    • Paucine
    • (2E)-N-(4-aminobutyl)-3-(3,4-dihydroxyphenyl)prop-2-enamide
    • HY-N6085
    • Q27102387
    • 2-Propenamide, N-(4-aminobutyl)-3-(3,4-dihydroxyphenyl)-, (E)-
    • (E)-N-(4-aminobutyl)-3-(3,4-dihydroxyphenyl)prop-2-enamide
    • N-Caffeoylputrescine
    • C03002
    • 2-Propenamide, N-(4-aminobutyl)-3-(3,4-dihydroxyphenyl)-
    • N-?Caffeoylputrescine,?(E)?-
    • AKOS016346855
    • AKOS040760581
    • (2E)-N-(4-Aminobutyl)-3-(3,4-dihydroxyphenyl)-2-propenamide
    • 26148-06-1
    • 2-Propenamide, N-(4-aminobutyl)-3-(3,4-dihydroxyphenyl)-, (2E)-
    • Cinnamamide, N-(4-aminobutyl)-3,4-dihydroxy-, (E)-
    • 29554-26-5
    • DTXSID60331448
    • CHEBI:182693
    • FT-0700696
    • SCHEMBL1675934
    • ConMedNP.2946
    • Inchi: 1S/C13H18N2O3/c14-7-1-2-8-15-13(18)6-4-10-3-5-11(16)12(17)9-10/h3-6,9,16-17H,1-2,7-8,14H2,(H,15,18)/b6-4+
    • InChI Key: KTZNZCYTXQYEHT-GQCTYLIASA-N
    • SMILES: O=C(/C=C/C1C=CC(=C(C=1)O)O)NCCCCN

Computed Properties

  • Exact Mass: 250.13200
  • Monoisotopic Mass: 250.132
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Surface Charge: 0
  • Tautomer Count: 29
  • XLogP3: 0.8
  • Topological Polar Surface Area: 95.6

Experimental Properties

  • Color/Form: Powder
  • Density: 1.233±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 254.5°C
  • Boiling Point: 393.43°C (rough estimate)
  • Flash Point: 283.7°C
  • Refractive Index: 1.6450 (estimate)
  • Solubility: Slightly soluble (6.3 g/l) (25 º C),
  • PSA: 99.07000
  • LogP: 2.50670
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

N-Caffeoylputrescine,(E)- Pricemore >>

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